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Compound of Interest

Compound Name: m-PEG24-SH

Cat. No.: B8103754

This technical guide provides comprehensive information on the safety, handling, and
applications of methoxy-polyethylene glycol (24)-thiol (m-PEG24-SH). Designed for
researchers, scientists, and drug development professionals, this document outlines the
material's properties, safety protocols, and common experimental procedures.

Introduction

m-PEG24-SH is a hydrophilic, discrete polyethylene glycol (dPEG®) linker containing a
terminal thiol group. The methoxy-capped PEG chain, with exactly 24 ethylene glycol units,
imparts excellent water solubility and biocompatibility, while the thiol group allows for specific
conjugation to various substrates. This combination of properties makes m-PEG24-SH a
valuable tool in bioconjugation, drug delivery, and nanotechnology, particularly for the surface
functionalization of nanoparticles and the development of antibody-drug conjugates (ADCS).

Safety and Handling

While a specific Safety Data Sheet (SDS) for m-PEG24-SH is not readily available, data from
closely related compounds, such as m-PEG24-NHS ester and other Methoxy PEG Thiols,
provide a strong basis for its safety and handling profile.

Hazard Identification

Based on analogous compounds, m-PEG24-SH is anticipated to have the following hazard
classifications:
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o Acute Oral Toxicity: Category 4 - Harmful if swallowed.[1]

o Skin Corrosion/Irritation: Category 2 - Causes skin irritation.[1][2][3]

o Serious Eye Damage/Eye Irritation: Category 2A - Causes serious eye irritation.[1]

o Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory

irritation.

Precautionary Measures and Personal Protective

Equipment (PPE)

Standard laboratory safety practices should be observed when handling m-PEG24-SH.

Precautionary Measure

Recommendation

Ventilation

Use only in a well-ventilated area, preferably a

fume hood.

Eye Protection

Wear chemical safety goggles.

Hand Protection

Wear suitable chemical-resistant gloves.

Skin and Body Protection

Wear a lab coat and ensure skin is not exposed.

Respiratory Protection

Avoid breathing dust, fumes, or vapors. If
ventilation is inadequate, use a suitable

respirator.

Hygiene

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek medical attention

if symptoms persist.

Skin Contact

Wash off with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if

irritation develops.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Rinse mouth. Do NOT induce vomiting. Seek

medical attention.

: | Stabili

Condition

Recommendation

Storage Temperature

Store in a tightly closed container at -20°C for

long-term storage.

Store under an inert gas (e.g., argon or

Atmosphere ] S ]
nitrogen) to prevent oxidation of the thiol group.
Allow the vial to warm to room temperature

Moisture before opening to prevent moisture
condensation.

Light Protect from light.

Incompatible Materials

Avoid strong oxidizing agents.

Stability

Stable under recommended storage conditions.
Thiol-containing compounds can be susceptible

to oxidation over time.

Physicochemical Properties
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The following table summarizes the known and estimated physicochemical properties of m-
PEG24-SH and its close analogue, m-PEG24-NHS ester.

Property Value Source

C54H103N028 (for m-PEG24-
Molecular Formula

NHS ester)
) ~1214.4 g/mol (for m-PEG24-
Molecular Weight
NHS ester)
White to off-white solid or
Appearance colorless liquid, depending on

purity and temperature.

Soluble in water, DMSO, DMF,
Solubility and chlorinated solvents like
dichloromethane (DCM).

Purity Typically >95%

Experimental Protocols and Applications

m-PEG24-SH is primarily used as a linker to introduce a hydrophilic PEG spacer onto a target
molecule or surface. The terminal thiol group provides a reactive handle for various conjugation
strategies.

Functionalization of Gold Nanoparticles

The thiol group of m-PEG24-SH has a high affinity for gold surfaces, making it ideal for the
functionalization of gold nanoparticles (AuNPSs). This process, often referred to as PEGylation,
enhances the stability of AUNPs in biological media, reduces non-specific protein adsorption,
and improves their biocompatibility.

Experimental Protocol: PEGylation of Gold Nanoparticles
e Materials:

o Gold nanoparticles (AuNPs) in aqueous solution.
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o m-PEG24-SH.
o Phosphate-buffered saline (PBS), pH 7.4.

o Nuclease-free water.

Procedure:

1. Prepare a stock solution of m-PEG24-SH (e.g., 10 mg/mL) in nuclease-free water or a
suitable buffer.

2. Add the m-PEG24-SH solution to the AUNP suspension. The final concentration of m-
PEG24-SH will depend on the size and concentration of the AuNPs and the desired
surface density. A typical starting point is a 1000-fold molar excess of m-PEG24-SH
relative to the AuNPs.

3. Incubate the mixture at room temperature with gentle stirring for 1-2 hours to allow for the
formation of a self-assembled monolayer (SAM) on the gold surface.

4. Purify the PEGylated AuNPs from excess m-PEG24-SH by centrifugation. Resuspend the
pellet in fresh PBS. Repeat the centrifugation and resuspension steps at least twice.

5. Characterize the PEGylated AuNPs using techniques such as UV-Vis spectroscopy (to
observe the shift in the surface plasmon resonance peak), dynamic light scattering (DLS)
(to measure the increase in hydrodynamic diameter), and transmission electron
microscopy (TEM) (to visualize the particles).
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Bioconjugation and Antibody-Drug Conjugate (ADC)
Development

The thiol group of m-PEG24-SH can react with maleimide-functionalized molecules to form a
stable thioether bond. This is a common strategy in bioconjugation, particularly for linking
payloads to antibodies in the development of ADCs. The PEG linker enhances the solubility
and pharmacokinetic properties of the resulting conjugate.

Experimental Protocol: Conjugation to a Maleimide-Activated Payload
e Materials:
o m-PEG24-SH.
o Maleimide-activated payload (e.g., a cytotoxic drug or a fluorescent dye).
o A suitable buffer, such as PBS with EDTA (to prevent thiol oxidation), pH 6.5-7.5.
o Degassed buffers are recommended to minimize oxidation.
e Procedure:

1. Dissolve the maleimide-activated payload in a minimal amount of an organic co-solvent
(e.g., DMSO or DMF) if necessary, and then dilute with the reaction buffer.

2. Dissolve m-PEG24-SH in the reaction buffer.

3. Add a slight molar excess (e.g., 1.1 to 1.5 equivalents) of m-PEG24-SH to the solution of
the maleimide-activated payload.

4. Allow the reaction to proceed at room temperature for 1-4 hours, or at 4°C overnight.
5. Monitor the reaction progress using techniques such as HPLC or LC-MS.

6. Purify the resulting conjugate using an appropriate chromatography method (e.g.,
reversed-phase HPLC or size-exclusion chromatography).
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Conclusion

m-PEG24-SH is a versatile and valuable reagent for researchers in drug development and
nanotechnology. Its well-defined structure, hydrophilicity, and reactive thiol group enable a wide
range of applications, from stabilizing nanoparticles to constructing complex bioconjugates.
Adherence to appropriate safety and handling protocols is essential to ensure the safe and

effective use of this compound in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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